Cas no 1639-31-2 (3,4,5-Trimethylaniline)
3,4,5-Trimethylaniline Chemical and Physical Properties
Names and Identifiers
-
- 3,4,5-Trimethylaniline
- 3,4,5-Trimethylbenzenamine
- NSC 403297
- Benzenamine, 3,4,5-trimethyl-
- 3,4,5-trimethylbenzeneamine
- NSC403297
- PubChem22360
- 3.4.5-Trimethylanilin
- 3,4,5-trimethylphenylamine
- 3,4,5-Trimethyl-benzenamine
- EOS529
- BXCUMAUHMPSRPZ-UHFFFAOYSA-N
- BCP04550
- SBB085903
- FCH839639
- SCHEMBL112391
- GS-3886
- EINECS 216-679-3
- EH8A4NC8F3
- NSC-403297
- NS00025355
- SY104919
- 1639-31-2
- AKOS006275173
- EN300-100222
- Aniline, 3,4,5-trimethyl-
- CS-D0179
- AC-12729
- A882500
- MFCD00130022
- DTXSID30167675
-
- MDL: MFCD00130022
- Inchi: 1S/C9H13N/c1-6-4-9(10)5-7(2)8(6)3/h4-5H,10H2,1-3H3
- InChI Key: BXCUMAUHMPSRPZ-UHFFFAOYSA-N
- SMILES: NC1C=C(C)C(C)=C(C)C=1
Computed Properties
- Exact Mass: 135.10500
- Monoisotopic Mass: 135.105
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 99.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 26
Experimental Properties
- Density: 0.962±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 79-80 ºC
- Boiling Point: 133-135 ºC (16 Torr)
- Flash Point: 109.6±14.0 ºC,
- Refractive Index: 1.552
- Solubility: Slightly soluble (2.3 g/l) (25 º C),
- PSA: 26.02000
- LogP: 2.77520
3,4,5-Trimethylaniline Security Information
- Hazardous Material transportation number:2811
- HazardClass:6.1
- PackingGroup:Ⅱ
3,4,5-Trimethylaniline Customs Data
- HS CODE:2921430090
- Customs Data:
China Customs Code:
2921430090Overview:
2921430090 Toluidine and its derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Evidence document and number of origin(example Certificate of origin attached, Originating in the European Union
Summary:
HS:2921430090 toluidines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
3,4,5-Trimethylaniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 208826-1g |
3,4,5-Trimethylaniline |
1639-31-2 | 95% | 1g |
£24.00 | 2022-02-28 | |
| Fluorochem | 208826-5g |
3,4,5-Trimethylaniline |
1639-31-2 | 95% | 5g |
£84.00 | 2022-02-28 | |
| Fluorochem | 208826-10g |
3,4,5-Trimethylaniline |
1639-31-2 | 95% | 10g |
£84.00 | 2021-06-30 | |
| Fluorochem | 208826-100g |
3,4,5-Trimethylaniline |
1639-31-2 | 95% | 100g |
£840.00 | 2021-06-30 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T305100-250mg |
3,4,5-Trimethylaniline |
1639-31-2 | 98% | 250mg |
¥41.90 | 2023-08-31 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T305100-1g |
3,4,5-Trimethylaniline |
1639-31-2 | 98% | 1g |
¥71.90 | 2023-08-31 | |
| Alichem | A019148002-25g |
3,4,5-Trimethylaniline |
1639-31-2 | 98% | 25g |
357.00 USD | 2021-06-15 | |
| Alichem | A019148002-100g |
3,4,5-Trimethylaniline |
1639-31-2 | 98% | 100g |
875.50 USD | 2021-06-15 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T19510-1g |
3,4,5-Trimethylaniline |
1639-31-2 | 98% | 1g |
¥74.0 | 2023-09-06 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T19510-250mg |
3,4,5-Trimethylaniline |
1639-31-2 | 98% | 250mg |
¥43.0 | 2023-09-06 |
3,4,5-Trimethylaniline Suppliers
3,4,5-Trimethylaniline Related Literature
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1. ipso-Attack in the nitration of aromatic amines. Part 3. Evidence for two mechanisms of ipso-attackFatima Al-Omran,John H. Ridd J. Chem. Soc. Perkin Trans. 2 1983 1185
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Meng Zhang,Maggie Ng,Chengcheng Wu,Kai-Ning Tong,Wansi Li,Yuan Wu,Chen Yang,Min Wang,Man-Chung Tang,Guodan Wei J. Mater. Chem. C 2022 10 14616
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3. 998. Carcinogenic nitrogen compounds. Part XXIII. New polymethylated homologues of 3 : 4-benzacridine and 3 : 4-benzocarbazole, and related compoundsNg. Ph. Buu-Ho?,P. Jacquignon,C. T. Long J. Chem. Soc. 1957 4994
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John W. Blunt,Brent R. Copp,Robert A. Keyzers,Murray H. G. Munro,Michèle R. Prinsep Nat. Prod. Rep. 2013 30 237
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5. Crystal and molecular structure of μ-carbonyl-μ-(1–3-η : 1-σ, 4–2′-η-{1,3-dimethyl-4-[5-oxo-4-phenyl-2(5H)-furan-2-ylidene]but-1-ene-1,3-diyl})-bis(dicarbonylcobalt)(Co–Co)John A. D. Jeffreys J. Chem. Soc. Dalton Trans. 1980 435
Additional information on 3,4,5-Trimethylaniline
Recent Advances in the Research of 3,4,5-Trimethylaniline (CAS: 1639-31-2) and Its Applications in Chemical Biology and Pharmaceutical Sciences
3,4,5-Trimethylaniline (CAS: 1639-31-2) is a key intermediate in the synthesis of various pharmaceuticals, agrochemicals, and specialty chemicals. Recent studies have highlighted its potential in drug discovery and development, particularly in the design of novel small-molecule inhibitors and bioactive compounds. This research brief aims to summarize the latest findings related to 3,4,5-Trimethylaniline, focusing on its chemical properties, synthetic applications, and biological activities.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of 3,4,5-Trimethylaniline as a building block for the synthesis of kinase inhibitors. The study demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific tyrosine kinases, which are implicated in cancer progression. The researchers employed a combination of computational modeling and high-throughput screening to identify the most promising candidates, with several derivatives showing nanomolar IC50 values in vitro.
Another significant advancement was reported in the field of agrochemicals, where 3,4,5-Trimethylaniline was utilized as a precursor for the development of new herbicides. A 2022 study in the Journal of Agricultural and Food Chemistry detailed the synthesis and evaluation of these herbicides, which demonstrated enhanced selectivity and reduced environmental toxicity compared to traditional compounds. The study also highlighted the compound's role in improving the stability and bioavailability of the final products.
Recent investigations into the metabolic pathways of 3,4,5-Trimethylaniline have provided insights into its potential toxicity and environmental impact. A 2023 paper in Environmental Science & Technology examined the biodegradation of this compound in soil and water systems, identifying key microbial species capable of breaking it down into less harmful metabolites. These findings are critical for assessing the environmental risks associated with its industrial use.
In addition to its applications in drug and agrochemical development, 3,4,5-Trimethylaniline has been investigated for its role in materials science. A 2023 study in Advanced Materials reported the use of this compound in the synthesis of conductive polymers with potential applications in flexible electronics and biosensors. The researchers achieved significant improvements in polymer conductivity and stability, paving the way for future innovations in this field.
Overall, the latest research underscores the versatility and importance of 3,4,5-Trimethylaniline in multiple scientific disciplines. Its applications in drug discovery, agrochemicals, environmental science, and materials science highlight its broad utility and potential for future advancements. Continued research into its properties and derivatives is expected to yield further breakthroughs in the coming years.
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